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Compound of Interest

Compound Name: 5-Chloro-3-iodofuro[3,2-b]pyridine

Cat. No.: B14910067

Get Quote

An in-depth technical analysis and methodological guide on the structural informatics, chemical

reactivity, and synthetic utility of the 5-chloro-3-iodofuro[3,2-b]pyridine scaffold in modern

drug discovery.

Executive Summary
In the pursuit of highly selective kinase inhibitors, the architectural core of the inhibitor dictates

its interaction with the highly conserved ATP-binding pocket. The 5-chloro-3-iodofuro[3,2-
b]pyridine scaffold has emerged as a privileged, highly versatile building block[1]. By replacing

traditional, promiscuous cores (such as pyrazolo[1,5-a]pyrimidine) with the furo[3,2-b]pyridine

bioisostere, researchers can intentionally weaken hinge-region interactions, paradoxically

driving a profound increase in kinome-wide selectivity for targets like CLK1/2/4, HIPK2, and

ALK2[1][2]. This whitepaper dissects the structural informatics of this core and provides a self-

validating, chemoselective protocol for its elaboration.

Chemical Identity and Structural Informatics
Accurate molecular representation is the bedrock of high-throughput screening (HTS) and

computational library design. The dual-halogenated nature of 5-chloro-3-iodofuro[3,2-
b]pyridine requires precise stereochemical and topological tracking.
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Quantitative Data & Identifiers
The following table summarizes the core identifiers required for database querying and

cheminformatic registration[3][4]:

Identifier / Property Value

IUPAC Name 5-Chloro-3-iodofuro[3,2-b]pyridine

CAS Registry Number 2275607-45-7

Molecular Formula C7H3ClINO

Molecular Weight 279.46 g/mol

Canonical SMILES ClC1=CC=C2OC=C(I)C2=N1

Isomeric SMILES IC1=COC2=CC=C(Cl)N=C21

Standard InChI
InChI=1S/C7H3ClINO/c8-6-2-1-5-7(10-6)4(9)3-

11-5/h1-3H

Standard InChIKey LMPXDVBOHLZSPP-UHFFFAOYSA-N

SMILES and InChIKey Deconstruction
As an application scientist, understanding the string logic prevents registration errors in

proprietary databases:

SMILES Logic (ClC1=CC=C2OC=C(I)C2=N1): The string linearly maps the topology. Cl

denotes the chlorine at position 5. C1=CC=C2 forms the pyridine backbone with ring closure

digits 1 and 2. OC=C(I) maps the furan ring containing the highly reactive iodine at position

3. Finally, C2=N1 completes the fused bicyclic system[3].

InChIKey (LMPXDVBOHLZSPP-UHFFFAOYSA-N): The first block (LMPXDVBOHLZSPP)

encodes the exact connectivity of the furo[3,2-b]pyridine skeleton and its halogens. The

second block (UHFFFAOYSA) confirms the absence of chiral centers, ensuring that docking

algorithms treat the core as a planar, aromatic system[4].
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Mechanistic Rationale: The Furo[3,2-b]pyridine
Advantage
Historically, inhibitors like LDN-193189 utilized a pyrazolo[1,5-a]pyrimidine core, which forms

strong, ubiquitous hydrogen bonds with the kinase hinge region, leading to off-target

promiscuity[2].

The Causality of Selectivity: By transitioning to the furo[3,2-b]pyridine core, the hydrogen-bond

donor/acceptor profile is fundamentally altered. The oxygen in the furan ring and the specific

vector of the pyridine nitrogen result in a weaker interaction with the highly conserved hinge

region[2]. This forces the inhibitor to rely on secondary, kinase-specific pockets (such as the

DFG-out or specific solvent-exposed regions) for binding affinity. Consequently, derivatives built

from 5-chloro-3-iodofuro[3,2-b]pyridine (such as MU1210 and MU1700) exhibit exquisite

selectivity profiles, successfully isolating targets like ALK2 or CLK1/2/4 from the broader

kinome[1][2].

Chemoselective Functionalization Workflow
The true synthetic power of 5-chloro-3-iodofuro[3,2-b]pyridine lies in its orthogonal halogens.

The significant difference in bond dissociation energies between C3–I (~240 kJ/mol) and C5–Cl

(~330 kJ/mol) allows for sequential, protecting-group-free cross-coupling[1].
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Chemoselective functionalization workflow of the furo[3,2-b]pyridine scaffold for kinase

inhibitors.

Experimental Protocol: Self-Validating
Chemoselective Coupling
To ensure synthetic integrity, the following methodology establishes a self-validating system

where the success of the first orthogonal coupling dictates the initiation of the second.

Phase 1: C3-Selective Suzuki-Miyaura Coupling
Causality: Palladium(0) undergoes oxidative addition into the C–I bond orders of magnitude

faster than the C–Cl bond. By strictly limiting the thermal energy to 60 °C and using a mild

base, we prevent premature C5 activation[1].

Reagent Assembly: In an oven-dried Schlenk flask under argon, combine 5-chloro-3-
iodofuro[3,2-b]pyridine (1.0 eq), the desired aryl boronic acid (1.05 eq), and Pd(dppf)Cl₂

(0.05 eq).

Solvent & Base: Introduce a degassed mixture of 1,4-dioxane and aqueous Na₂CO₃ (2.0 M,

2.0 eq).

Controlled Activation: Heat the reaction mixture to exactly 60 °C and stir for 4–6 hours.

Self-Validation (LC-MS): Sample the reaction. The protocol is validated when the starting

material mass (m/z 279.9) is entirely replaced by the mono-coupled intermediate. Critical

Check: If a di-coupled byproduct mass is detected, the thermal control was breached;

discard and repeat with stricter temperature regulation.

Isolation: Extract with EtOAc, wash with brine, dry over anhydrous MgSO₄, and purify via

flash chromatography to yield the 3-aryl-5-chlorofuro[3,2-b]pyridine intermediate.

Phase 2: C5-Elaboration via High-Energy Cross-
Coupling
Causality: The remaining C5–Cl bond is highly stable. To force oxidative addition, the system

requires elevated temperatures and an electron-rich, sterically demanding ligand (e.g., XPhos)
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to stabilize the resulting palladium intermediate[1][2].

Secondary Setup: Combine the purified Phase 1 intermediate (1.0 eq), a secondary

nucleophile/boronic acid (1.2 eq), Pd₂(dba)₃ (0.05 eq), XPhos (0.1 eq), and Cs₂CO₃ (2.0 eq).

High-Temperature Cleavage: Suspend in anhydrous 1,4-dioxane or DMF and heat to 100 °C

for 12 hours.

Final Validation (NMR/HRMS): Confirm the successful substitution by analyzing the ¹H-NMR

spectrum. The characteristic doublet of the C6-proton (adjacent to the C5-chloro group) will

exhibit a distinct chemical shift due to the change in the electronic environment. HRMS must

confirm the exact mass of the final 3,5-disubstituted inhibitor.

Conclusion
The 5-chloro-3-iodofuro[3,2-b]pyridine core represents a masterclass in rational drug design

and synthetic efficiency. By leveraging its precise SMILES/InChIKey identifiers for

computational screening and exploiting its orthogonal halogens for modular synthesis,

researchers can rapidly generate libraries of highly selective kinase probes. The deliberate

weakening of hinge-region binding via this scaffold remains a premier strategy for overcoming

the limitations of traditional pan-kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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